Cas no 3476-89-9 (1,2,3,4-Tetrahydroquinoxaline)

• Product Name: 1,2,3,4-Tetrahydroquinoxaline
• CAS No: 3476-89-9
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• MDL: MFCD00047564
• CID: 313013
• PubChem ID: 77028
• Update Time: 2025-04-19

1,2,3,4-Tetrahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydroquinoxaline
• 1,2,3,4-TETRAHYDRO-QUINOXALINE
• Quinoxaline,1,2,3,4-tetrahydro-
• 1,2,3,4-Tetrahydro-chinoxalin
• 1,3,4-Tetrahydroquinoxaline
• 2,3,4-trihydroquinoxaline
• Quinoxaline,1,2,3,4-tetrahydro
• tetrahydroquinoxaline
• AC-5240
• AKOS000495907
• A6099
• EN300-100618
• UNII-6U54P549YE
• F1618-0408
• InChI=1/C8H10N2/c1-2-4-8-7(3-1)9-5-6-10-8/h1-4,9-10H,5-6H
• 1,2,3,4-tetrahydro quinoxaline
• J-503773
• T2999
• PS-3074
• AM20050321
• 3476-89-9
• NSC48945
• BB 0237200
• MFCD00047564
• Benzo(2,3)piperazine, tetrahydro-
• STR09004
• SCHEMBL123812
• Benzo(2,3)piperazine, tetrahydro
• Tetrahydroquinoxaline;Quinoxaline, 1,2,3,4-tetrahydro-
• Quinoxaline,2,3,4-tetrahydro-
• SY025682
• 6U54P549YE
• FT-0634874
• 1,2,3,4-terahydroquinoxaline
• NSC-48945
• BCP32427
• 1,2,3,4-Tetrahydroquinoxaline, 95%
• Quinoxaline, 1,2,3,4-tetrahydro-
• 1,4-dihydro-2H-quinoxaline
• CS-W013368
• DTXSID8063048
• NSC 48945
• DB-005618
• STK123973
• DTXCID1038901

• MDL： MFCD00047564
• Inchi： 1S/C8H10N2/c1-2-4-8-7(3-1)9-5-6-10-8/h1-4,9-10H,5-6H2
• InChI Key： HORKYAIEVBUXGM-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2NCC1

Computed Properties

• Exact Mass: 134.08400
• Monoisotopic Mass: 134.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.0698 (rough estimate)
• Melting Point: 95.0 to 99.0 deg-C
• Boiling Point: 154°C/14mmHg(lit.)
• Refractive Index: 1.5579 (estimate)
• PSA: 24.06000
• LogP: 1.80000

1,2,3,4-Tetrahydroquinoxaline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：Ⅲ
• TSCA：Yes
• Storage Condition：2-8 °C
• Risk Phrases：R36/37/38